Cas no 898648-09-4 (N2-(3-chloro-4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine)

• Product Name: N2-(3-chloro-4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• CAS No: 898648-09-4
• MF: C₂₀H₂₀ClFN₆O₂
• MW: 430.863205909729
• CID: 5486052
• PubChem ID: 18580182
• Update Time: 2025-05-23

N2-(3-chloro-4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-N'-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• N2-(3-chloro-4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• 898648-09-4
• STL452187
• N2-(3-chloro-4-fluorophenyl)-N4-(3-methoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine
• AKOS016386116
• F2703-0329
• 2-N-(3-chloro-4-fluorophenyl)-4-N-(3-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C20H20ClFN6O2/c1-29-15-4-2-3-13(11-15)23-18-25-19(24-14-5-6-17(22)16(21)12-14)27-20(26-18)28-7-9-30-10-8-28/h2-6,11-12H,7-10H2,1H3,(H2,23,24,25,26,27)
• InChI Key： DRLMPIRDSWEHLY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1N=C(NC2C=CC=C(C=2)OC)N=C(N=1)N1CCOCC1)F

Computed Properties

• Exact Mass: 430.1320298g/mol
• Monoisotopic Mass: 430.1320298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 84.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on N2-(3-chloro-4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

N2-(3-chloro-4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine: A Comprehensive Overview

The compound N2-(3-chloro-4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 898648-09-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds with a six-membered ring containing three nitrogen atoms. The presence of multiple functional groups, including chloro, fluoro, methoxy, and morpholino substituents, makes this compound unique and versatile in its applications.

Recent studies have highlighted the potential of this compound in various areas, including drug discovery and advanced materials development. The triazine core of the molecule is known for its stability and reactivity, making it a valuable scaffold for further chemical modifications. The chloro and fluoro substituents on the phenyl rings contribute to the molecule's electronic properties, enhancing its ability to participate in various chemical reactions. Additionally, the methoxy group introduces hydrophilic characteristics, which can be advantageous in certain biological and pharmaceutical applications.

The morpholino group attached to the triazine ring adds another layer of complexity to this compound. Morpholine is a heterocyclic amine commonly used in pharmaceuticals due to its ability to improve drug solubility and bioavailability. In this compound, the morpholino group likely plays a role in stabilizing the overall structure and enhancing its interaction with other molecules. This makes the compound a promising candidate for use in drug delivery systems and as a building block for more complex molecular architectures.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. Traditional methods involve multi-step reactions that require precise control over reaction conditions. However, advancements in catalytic chemistry have enabled more efficient pathways for its production. For instance, the use of transition metal catalysts has been shown to accelerate key steps in the synthesis process while maintaining high product quality.

In terms of applications, this compound has shown potential in the development of advanced materials such as high-performance polymers and optoelectronic devices. Its unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and solar cells. Furthermore, its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry.

From a biological standpoint, this compound has demonstrated moderate activity against certain enzymes and cellular targets. Initial studies suggest that it may have potential as an inhibitor of kinase enzymes, which are critical targets in cancer therapy. However, further research is needed to fully understand its pharmacokinetic properties and toxicity profile.

In conclusion, N2-(3-chloro-4-fluorophenyl)-N4-(3-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 898648-09-4) is a multifaceted compound with promising applications across various scientific domains. Its complex structure and versatile functional groups make it an intriguing subject for both fundamental research and applied development. As advancements in synthetic methods and material science continue to evolve, this compound is expected to play an increasingly important role in shaping future innovations.